Explore by Category High Purity Salts

Hydroxyapatite

Hydroxyapatite, a chemical compound, is widely used in scientific research. It is a complex material that exhibits remarkable properties, making it ideal for applications in bone tissue engineering, dental implants, and drug delivery systems. Its versatility and biocompatibility make Hydroxyapatite an essential component in various scientific studies.

CAS No.:12167-74-7

Molecular Formula:CaHO5P-4

Molecular Weight:152.06 g/mol

Availability: In Stock

Sodium hydrogen sulfate

Sodium hydrogen sulfate, a chemical compound, is commonly used in scientific research. It serves as a versatile material with various applications, ranging from pH control to electrolyte solutions. Its properties make it an essential component in diverse experiments, allowing researchers to explore various scientific phenomena.

CAS No.:7681-38-1

Molecular Formula:NaHSO4
HNaO4S

Molecular Weight:120.06 g/mol

Availability: In Stock

Ferric fluoride

Ferric fluoride, a chemical compound, comprises iron and fluorine. Its applications in scientific research are diverse. It is commonly used as a catalyst, in electrochemical cells, and even in the synthesis of organic compounds. Due to its unique properties, Ferric fluoride plays a vital role in advancing scientific studies.

CAS No.:7783-50-8

Molecular Formula:F3Fe

Molecular Weight:112.84 g/mol

Availability: In Stock

Tetrairidium dodecacarbonyl

Tetrairidium dodecacarbonyl, a chemical compound composed of four iridium atoms and twelve carbon monoxide ligands. This unique compound exhibits fascinating properties, making it valuable in various scientific research fields, including catalysis, material science, and nanotechnology. Its applications range from developing efficient catalysts to exploring advanced electronic devices.

CAS No.:11065-24-0

Molecular Formula:C12Ir4O12

Molecular Weight:1105 g/mol

Availability: In Stock

Tungsten tetrachloride oxide

Tungsten tetrachloride oxide, a fascinating chemical compound, holds immense potential in scientific research. With its unique properties, it serves as a catalyst for various reactions, aiding in the synthesis of novel materials and advancing diverse fields of study. Embrace the power of Tungsten tetrachloride oxide today! (193 characters)

CAS No.:13520-78-0

Molecular Formula:Cl4OW-6

Molecular Weight:341.6 g/mol

Availability: In Stock

Indium(III) sulfate hydrate

Indium(III) sulfate hydrate, a chemical compound, is widely used in scientific research. With its versatile properties, it finds applications in electronics, thin-film deposition, and catalysis, contributing to advancements in various fields.

CAS No.:304655-87-6

Molecular Formula:In2(SO4)3·H2O
H2In2O13S3

Molecular Weight:535.8 g/mol

Availability: In Stock

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